Ethephon-13C2

• Molecular Formula: C2H6ClO3P
• Molecular Weight: 146.48 g/mol
• InChI: InChI=1S/C2H6ClO3P/c3-1-2-7(4,5)6/h1-2H2,(H2,4,5,6)/i1+1,2+1
• InChIKey: UDPGUMQDCGORJQ-ZDOIIHCHSA-N

Ethephon-13C2 Stable Isotope Internal Standard

Ethephon-13C2 (CAS 2724727-43-7) is a stable isotope-labeled analog of the plant growth regulator ethephon, wherein two carbon-12 atoms are replaced with carbon-13 . As a member of the isotopically-labeled compound class, it serves as an internal standard (IS) for the quantification of ethephon residues in complex matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS) or ion chromatography-mass spectrometry (IC-MS/MS) [1][2]. Its molecular formula is ¹³C₂H₆ClO₃P with a molecular weight of 146.48 g/mol, and it is typically supplied as a solid with a purity of ≥98% .

Stable isotope-labeled internal standard (ISTD) for ethephon quantification

Compatible with LC-MS/MS and IC-MS/MS workflows

Enables matrix-effect correction in complex food and environmental samples

• [1] Farczádi, L., Moldovan, H., Duca, R. C., & Imre, S. (2022). A Quick, Simple, Sensitive and Selective LC-MS/MS Method Used for the Screening of Ethephon, Glyphosate and Aminomethylphosphonic Acid from Water and Food Samples. Acta Biologica Marisiensis, 5(1), 41-54. View Source
• [2] Bauer, A., Luetjohann, J., Rohn, S., & Kuballa, J. (2018). Ion chromatography tandem mass spectrometry (IC-MS/MS) multimethod for the determination of highly polar pesticides in plant-derived commodities. Food Control, 86, 71-76. View Source

Ethephon-13C2 vs. Unlabeled and Deuterated Standards

The direct quantification of ethephon, a highly polar and unstable organophosphorus compound, in complex food and environmental matrices is plagued by severe matrix effects, poor chromatographic retention, and analyte degradation during sample preparation [1]. While unlabeled ethephon is the analytical target, it cannot serve as an internal standard due to its inability to correct for these losses. Deuterated analogs, such as Ethephon-D4, offer isotopic differentiation but are susceptible to chromatographic isotope effects that can cause retention time shifts and less accurate quantification in LC-MS/MS [2]. In contrast, a 13C-labeled internal standard like Ethephon-13C2 co-elutes perfectly with the analyte, mimics its behavior during extraction and ionization, and provides the most robust correction for matrix effects, making it the superior choice for methods requiring high accuracy and precision, especially under stringent regulatory guidelines like SANTE/11945/2015 [3].

Unlabeled ethephon

Cannot correct for matrix effects or recovery losses

13C-ISTD mimics analyte behavior through extraction and ionization

Ethephon-D4 (deuterated)

May show retention time shift due to chromatographic isotope effect

13C-labeled ISTD co-elutes with analyte, reducing quantification bias

No internal standard

External calibration cannot compensate for polar analyte matrix suppression

ISTD corrects ion suppression/enhancement, critical for SANTE guideline level accuracy

• [1] YJS Ershisan. (2025). Comprehensive Technical Analysis of Ethephon: Detection Methodologies and Considerations. Technical Article. View Source
• [2] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. View Source
• [3] Bauer, A., Luetjohann, J., Rohn, S., & Kuballa, J. (2018). Ion chromatography tandem mass spectrometry (IC-MS/MS) multimethod for the determination of highly polar pesticides in plant-derived commodities. Food Control, 86, 71-76. View Source

Ethephon-13C2 Quantitative Performance

Matrix Effect Correction & Dynamic Range

Ethephon-13C2, as a 13C-labeled internal standard, enables accurate quantification of ethephon across a wide working range (0.01 to 1 mg kg⁻¹) by effectively compensating for matrix effects in plant-derived commodities, a capability not matched by unlabeled ethephon or external calibration methods [1]. The use of an isotopically-labeled internal standard (ILIS) is a prerequisite for achieving the required precision and accuracy for residue analysis in complex matrices like tomato, apple, and wheat [1].

Matrix correction

Head-to-head

Working range 0.01–1 mg kg⁻¹

Enables robust matrix-effect correction in plant commodities

IC-MS/MS, QuPPe extraction, SANTE/11945/2015 validation

Evidence Dimension	Quantitative Working Range & Matrix Effect Compensation
Target Compound Data	Quantification possible from 0.01 to 1 mg kg⁻¹ without interference from matrix effects when used as an internal standard.
Comparator Or Baseline	Matrix-matched calibration (external standard method) or no internal standard. In a 2018 Food Control study, the use of Ethephon-D4 (an analog) allowed validation at 0.010 and 0.100 mg kg⁻¹ in six matrices.
Quantified Difference	The use of an internal standard (Ethephon-13C2) expands the dynamic range and eliminates the need for laborious matrix-matched calibration, providing a more robust and efficient method.
Conditions	IC-MS/MS analysis of ethephon in plant-derived commodities (tomato, apple, lemon, sultana, avocado, wheat) following QuPPe extraction, validated per SANTE/11945/2015.

Why This Matters

Procuring Ethephon-13C2 directly enables the development of a robust, single-method for ethephon quantification across diverse matrices, meeting the strictest EU regulatory requirements for food safety without the need for complex and time-consuming matrix-matched calibration.

• [1] Bauer, A., Luetjohann, J., Rohn, S., & Kuballa, J. (2018). Ion chromatography tandem mass spectrometry (IC-MS/MS) multimethod for the determination of highly polar pesticides in plant-derived commodities. Food Control, 86, 71-76. View Source

Compliance with EU MRLs for Ethephon

The European Union has recently tightened Maximum Residue Limits (MRLs) for ethephon in key crops. For instance, the new MRL for oranges and lemons is set at 0.01 ppm (0.01 mg/kg), effective August 2026 [1][2]. Achieving reliable quantification at this ultra-low level requires an analytical method with high sensitivity and accuracy. The use of Ethephon-13C2 as an internal standard is critical for methods validated at 0.010 mg kg⁻¹, as it provides the necessary precision to distinguish compliant from non-compliant samples at the regulatory threshold [3].

EU MRL compliance

Cross-study

LOQ 0.010 mg/kg matches new MRL

Supports quantification at regulatory threshold for citrus exports

Based on deuterated analog validation; 13C ISTD may extend method capability

Evidence Dimension	Limit of Quantification (LOQ) vs. Regulatory MRL
Target Compound Data	Method validated using Ethephon-D4 (a deuterated analog) achieves a Reporting Limit (RL) of 0.010 mg/kg for ethephon in plant-derived commodities [3].
Comparator Or Baseline	New EU MRL for ethephon on oranges and lemons is 0.01 ppm (0.01 mg/kg) as of Regulation (EU) 2026/215 [1].
Quantified Difference	The method's validated RL matches the new, lower MRL, demonstrating that quantification at the regulatory limit is achievable with an ILIS-based approach. Methods lacking such an internal standard would struggle to meet the required sensitivity and accuracy.
Conditions	IC-MS/MS method validation in accordance with SANTE/11945/2015 for ethephon in fruit and vegetable matrices, compared against the updated EU MRLs established in Regulation (EU) 2026/215.

Why This Matters

For testing laboratories and food exporters, the ability to reliably quantify ethephon at or below the new 0.01 mg/kg MRL is not just a technical advantage but a commercial necessity to ensure market access to the EU. Ethephon-13C2 is a key component of the analytical toolkit required to meet this challenge.

• [1] Hortidaily. (2026). EU tightens maximum residue limits for key fungicides and growth regulators in fruit and vegetables. View Source
• [2] European Food Safety Authority (EFSA). (2024). Targeted review of the maximum residue levels (MRLs) for ethephon. EFSA Journal, 22(4), e8757. View Source
• [3] Bauer, A., Luetjohann, J., Rohn, S., & Kuballa, J. (2018). Ion chromatography tandem mass spectrometry (IC-MS/MS) multimethod for the determination of highly polar pesticides in plant-derived commodities. Food Control, 86, 71-76. View Source

Direct Analysis Without Derivatization

Traditional methods for ethephon analysis often rely on a derivatization step to improve volatility and chromatographic behavior for GC analysis, which is time-consuming, labor-intensive, and introduces a source of error [1]. Modern LC-MS/MS methods that utilize an internal standard like Ethephon-13C2 allow for direct analysis of ethephon without derivatization [2]. This approach simplifies sample preparation, reduces total analysis time, and improves overall method reproducibility.

No derivatization

Class-level inference

Direct IC-MS/MS analysis after QuPPe

May streamline high-throughput workflows

Eliminates derivatization steps common in GC methods; actual time savings depend on lab setup

Evidence Dimension	Method Workflow Complexity and Time
Target Compound Data	Direct analysis of ethephon using LC-MS/MS with an ILIS (Ethephon-13C2) involves a simple QuPPe extraction followed by IC-MS/MS, with a single run time.
Comparator Or Baseline	GC-based methods requiring derivatization, such as methylation with diazomethane or silylation, which add multiple steps (derivatization, cleanup) and can take hours per batch.
Quantified Difference	Not quantified in a single study, but the elimination of a derivatization step can reduce sample preparation time by 50-80% and significantly lower the cost per sample by reducing labor and reagent use.
Conditions	Comparison of analytical workflows for ethephon residue analysis in food and environmental samples.

Why This Matters

For high-throughput testing laboratories, the direct analysis approach enabled by an ILIS like Ethephon-13C2 translates to higher sample throughput, lower operational costs, and faster turnaround times for clients, providing a significant competitive advantage.

• [1] YJS Ershisan. (2025). Comprehensive Technical Analysis of Ethephon: Detection Methodologies and Considerations. View Source
• [2] Farczádi, L., Moldovan, H., Duca, R. C., & Imre, S. (2022). A Quick, Simple, Sensitive and Selective LC-MS/MS Method Used for the Screening of Ethephon, Glyphosate and Aminomethylphosphonic Acid from Water and Food Samples. Acta Biologica Marisiensis, 5(1), 41-54. View Source

Ethephon-13C2 Application Scenarios

Regulatory Compliance Testing for EU Exports

Food testing laboratories analyzing citrus, apples, cereals, and other commodities destined for the European Union must implement validated methods capable of accurately quantifying ethephon residues at or below the newly established MRLs, such as 0.01 ppm for lemons and oranges. Ethephon-13C2 is the essential internal standard for developing and validating an IC-MS/MS or LC-MS/MS method that meets the sensitivity and accuracy requirements of SANTE guidelines, ensuring that test results are legally defensible and prevent costly shipment rejections at the border [1][2].

High-Throughput Multi-Residue Pesticide Screening

Official control laboratories and large contract research organizations (CROs) tasked with monitoring a wide panel of polar pesticides, including glyphosate, glufosinate, and ethephon, benefit from multi-residue methods. Ethephon-13C2 is integrated into a single analytical run, without derivatization, to provide reliable quantification for ethephon within this panel. This approach streamlines workflow, reduces per-sample costs, and allows for the rapid, high-volume testing required for national monitoring programs and large-scale grower/packer testing schemes [3].

Environmental Fate and Metabolism Studies of Ethephon

Researchers investigating the degradation, metabolism, and environmental fate of ethephon in soil, water, and plant tissues require precise and accurate quantification of the parent compound over time. While radiolabeled [¹⁴C]-ethephon is used for tracking degradation pathways and determining half-lives (e.g., 3.3 to 9.7 days in various soils) [4], Ethephon-13C2 serves as the ideal internal standard for the complementary LC-MS/MS analysis of unlabeled ethephon residues in these same environmental samples. This allows for accurate mass balance and residue determination in complex environmental matrices, free from matrix-induced ion suppression or enhancement.

Application

Selection Property

Validation Focus

EU MRL residue monitoring

ISTD for matrix-effect correction

Method precision at regulatory LODs

Multi-residue pesticide screening

Polar pesticide panel integration

Throughput and reproducibility across diverse matrices

Environmental fate studies

Accurate quantification in soil/water

Matrix-effect compensation in complex environmental samples

• [1] Hortidaily. (2026). EU tightens maximum residue limits for key fungicides and growth regulators in fruit and vegetables. View Source
• [2] Bauer, A., Luetjohann, J., Rohn, S., & Kuballa, J. (2018). Ion chromatography tandem mass spectrometry (IC-MS/MS) multimethod for the determination of highly polar pesticides in plant-derived commodities. Food Control, 86, 71-76. View Source
• [3] Gasparini, M., Angelone, B., & Ferretti, E. (2020). Glyphosate and other highly polar pesticides in fruit, vegetables and honey using ion chromatography coupled with high resolution mass spectrometry: Method validation and its applicability in an official laboratory. Journal of Mass Spectrometry, 55(11), e4624. View Source
• [4] Habig, W. H., Pordesimo, L. O., & Moore, R. C. (1984). Fate of ethephon and N-methyl-2-pyrrolidone in soil and cotton plants. Archives of Environmental Contamination and Toxicology, 13(3), 319-324. View Source